(3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate

• IUPAC Name: methyl (3R,4R)-4-methylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C7H13NO2/c1-5-3-8-4-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key: KXYSKSUNLWRSFW-WDSKDSINSA-N
• Canonical SMILES: CC1CNCC1C(=O)OC
• Isomeric SMILES: C[C@H]1CNC[C@@H]1C(=O)OC
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID90363772
• Molecular Weight: 143.18 g/mol
• CAS No.: 1065331-03-4

Description

(3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate, also known as MMP, is an important organic compound that has a wide range of applications in both scientific research and laboratory experiments. It is a chiral molecule containing two asymmetric carbon atoms, which can exist in two distinct stereoisomeric forms, (3R,4R)-MMP and (3S,4S)-MMP. MMP is a versatile compound with a broad range of properties and a broad range of applications.

Scientific Research Applications

Stereochemistry and Pharmacological Profile

The stereochemistry of pharmacologically active compounds, including pyrrolidine derivatives, plays a crucial role in their biological activity. For instance, research on phenylpiracetam and its methyl derivative highlights the significant impact of stereochemistry on the pharmacological profile of these substances. The preparation of enantiomerically pure compounds and the investigation of their biological activities underscore the importance of stereochemistry in drug design and development. Such studies suggest that compounds like (3R,4R)-Methyl 4-methylpyrrolidine-3-carboxylate could have specific pharmacological advantages based on their stereochemistry (Veinberg et al., 2015).

Biocatalyst Inhibition by Carboxylic Acids

The impact of carboxylic acids on biocatalyst inhibition highlights the importance of understanding the interactions between carboxylic acid derivatives and biological systems. Research demonstrates that certain carboxylic acids can inhibit microbial growth and metabolism at concentrations below their desired yield and titer. This knowledge is critical for the engineering of robust microbial strains for industrial applications. The study on the inhibition of biocatalysts by carboxylic acids, including those structurally related to this compound, provides insights into developing strategies to mitigate such inhibitory effects (Jarboe et al., 2013).

Chemical Synthesis and Green Methodologies

The synthesis of heterocyclic compounds, including thiazolidinediones and related structures, highlights the versatility of chemical synthesis techniques, including green methodologies. Research focuses on developing efficient synthetic routes for these compounds, demonstrating the potential for the synthesis of related compounds such as this compound. The exploration of green chemistry approaches for synthesizing heterocyclic compounds is an area of active research, suggesting avenues for environmentally friendly synthesis of similar compounds (Santos et al., 2018).

Mechanism of Action

Target of Action

• The primary target of this compound is the Gag-Pol polyprotein . However, specific details regarding its role remain elusive due to limited available information .

Mode of Action

• The compound interacts with the Gag-Pol polyprotein, but the precise mechanism remains undisclosed. It likely affects viral replication or maturation processes, given its relevance in biosynthetic pathways .

Biochemical Pathways

• Unfortunately, detailed biochemical pathways impacted by this compound are not well-documented. Further research is needed to elucidate downstream effects .

Pharmacokinetics

• Half-life and Clearance : Data is currently unavailable .